6-chloro-3-(2,2,6,6-tetramethylpiperidin-4-yl)-3,4-dihydro-2H-[1,3]oxazino[5,6-h]quinoline

• IUPAC Name: 6-chloro-3-(2,2,6,6-tetramethylpiperidin-4-yl)-2,4-dihydropyrido[3,2-h][1,3]benzoxazine
• InChI: InChI=1S/C20H26ClN3O/c1-19(2)9-14(10-20(3,4)23-19)24-11-13-8-16(21)15-6-5-7-22-17(15)18(13)25-12-24/h5-8,14,23H,9-12H2,1-4H3
• InChI Key: SYJYOXCDRAMZEG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)N2CC3=CC(=C4C=CC=NC4=C3OC2)Cl)C
• Molecular Formula: C20H26ClN3O
• Molecular Weight: 359.9 g/mol

Description

WAY-601673 is a chemical compound with the molecular formula C20H26ClN3O and a molecular weight of 359.89 g/mol . It is known for its role as a prolyl hydroxylase inhibitor , which makes it significant in various scientific research fields .

Scientific Research Applications

WAY-601673 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis studies.

Biology: Investigated for its role in cellular processes and enzyme inhibition.

Medicine: Explored for potential therapeutic applications, particularly in the treatment of diseases related to prolyl hydroxylase activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

Tetramethylpiperidine

This is a type of hindered amine . Hindered amines are known to be used in chemistry as bases . They are also used to prepare metallo-amide bases and selective generation of silylketene acetals . Tetramethylpiperidine derivatives are a mainstay of hindered amine light stabilizers .

Quinoline

This compound also contains a quinoline moiety. Quinoline and its derivatives have been used in the synthesis of various drugs due to their broad range of biological activities . They are known to exhibit antibacterial, antifungal, antimalarial, and anti-inflammatory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions typically include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product yield .

Industrial Production Methods

Industrial production of WAY-601673 may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of automated reactors and purification systems to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

WAY-601673 undergoes various types of chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen.

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce dehydroxylated compounds .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to WAY-601673 include:

• Dimethyloxalylglycine
• Desferrioxamine
• Cobalt chloride

Uniqueness

WAY-601673 is unique due to its specific structure and high potency as a prolyl hydroxylase inhibitor. This makes it particularly valuable in research focused on hypoxia-related pathways and potential therapeutic applications .